Cas no 898644-64-9 (1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-imidazole)

• Product Name: 1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-imidazole
• CAS No: 898644-64-9
• MF: C₁₅H₂₀N₂O₃S
• MW: 308.395902633667
• CID: 5933117
• PubChem ID: 6472321
• Update Time: 2025-10-29

1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-imidazole
• 898644-64-9
• 1-(5-tert-butyl-2-ethoxyphenyl)sulfonylimidazole
• AP-263/43503523
• AKOS003674364
• 1-[(5-tert-butyl-2-ethoxyphenyl)sulfonyl]-1H-imidazole
• VU0606808-1
• F3237-0032
• 1-((5-(tert-butyl)-2-ethoxyphenyl)sulfonyl)-1H-imidazole

• Inchi： 1S/C15H20N2O3S/c1-5-20-13-7-6-12(15(2,3)4)10-14(13)21(18,19)17-9-8-16-11-17/h6-11H,5H2,1-4H3
• InChI Key： APGMGEJSLMQPMW-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CC(=C1)C(C)(C)C)OCC)(N1C=NC=C1)(=O)=O

Computed Properties

• Exact Mass: 308.11946368g/mol
• Monoisotopic Mass: 308.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-imidazole

Comprehensive Guide to 1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-imidazole (CAS No. 898644-64-9)

1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-imidazole (CAS No. 898644-64-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This sulfonylated imidazole derivative is characterized by its unique molecular structure, which combines a tert-butyl group, an ethoxy substituent, and a benzenesulfonyl moiety attached to an imidazole ring. Such structural features make it a valuable intermediate for synthesizing more complex molecules, particularly in pharmaceutical research and agrochemical applications.

The compound's chemical properties are defined by its molecular formula (C₁₅H₂₀N₂O₃S) and a molecular weight of 308.40 g/mol. Its solubility profile varies depending on the solvent, with moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and limited solubility in water. Researchers often explore its reactivity in nucleophilic substitution reactions due to the presence of the sulfonyl group, which can act as a leaving group under specific conditions. The tert-butyl group enhances the compound's steric bulk, influencing its interaction with biological targets or other chemical entities.

In recent years, 1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-imidazole has been investigated for its potential role in drug discovery. The imidazole ring is a common pharmacophore found in many FDA-approved drugs, and its incorporation into this compound suggests possible bioactivity. For instance, sulfonylated imidazoles are known to exhibit enzyme inhibitory properties, making them candidates for targeting specific metabolic pathways. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals. The ethoxy and tert-butyl groups can influence the compound's lipophilicity, which is critical for designing pesticides or herbicides with optimal environmental persistence and efficacy. With growing concerns about sustainable agriculture, researchers are exploring novel chemical entities like 1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-imidazole to develop greener alternatives to traditional agrochemicals.

The synthesis of 1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-imidazole typically involves multi-step organic reactions, including sulfonylation and etherification. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and structural confirmation. Given the increasing demand for high-purity intermediates in research and industry, this compound is often supplied by specialized chemical manufacturers who adhere to stringent quality control standards.

From a commercial perspective, the market for 1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-imidazole is niche but growing. Its applications in life sciences and material chemistry have driven demand, particularly among contract research organizations (CROs) and academic laboratories. Suppliers often highlight its CAS No. 898644-64-9 in product catalogs to facilitate procurement by researchers who rely on precise identifiers for reproducibility.

In summary, 1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-imidazole (CAS No. 898644-64-9) is a versatile compound with promising applications in drug development, agrochemicals, and beyond. Its unique structural attributes and reactivity make it a valuable tool for chemists exploring new molecular entities. As research continues to uncover its potential, this compound is poised to play a significant role in addressing contemporary challenges in healthcare and sustainable technology.